3-(2,3-Dihydroxypropyl)-2,2,5,5-tetramethylimidazolidin-4-one

• Molecular Formula: C10H20N2O3
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 3-(2,3-dihydroxypropyl)-2,2,5,5-tetramethylimidazolidin-4-one
• InChI: InChI=1S/C10H20N2O3/c1-9(2)8(15)12(5-7(14)6-13)10(3,4)11-9/h7,11,13-14H,5-6H2,1-4H3
• InChI Key: IMKKUFOVAHZOFC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(N1)(C)C)CC(CO)O)C

Description

3-(2,3-Dihydroxypropyl)-2,2,5,5-tetramethylimidazolidin-4-one is a useful research compound. Its molecular formula is C10H20N2O3 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2,5,5-Tetramethylimidazolidin-4-one (3.54 g, 24.9 mmol), prepared as described in U.S. Pat. No. 5,126,057 (Worely et al., Jun. 30, 1992), was dissolved in N,N-dimethylformamide (150 ml). To the stirring room temperature solution was added sodium hydride (60%, 913 mg, 22.8 mmol), in 4 portions over 10 minutes. After an additional one hour of stirring at room temperature, the glycidol (1.4 ml, 21.1 mmol) was added to the reaction mixture. After the reaction mixture was stirred for 18 hours at room temperature, the mixture was concentrated in vacuo, and crude material is purified by silica gel column chromatography (0 to 20% methanol in dichloromethane) to give 250 mg (5%) the title compound.